1-(4-ethoxyphenyl)-2-thioxodihydropyrimidine-4,6(1H,5H)-dione

• IUPAC Name: 1-(4-ethoxyphenyl)-2-sulfanylidene-1,3-diazinane-4,6-dione
• InChI: InChI=1S/C12H12N2O3S/c1-2-17-9-5-3-8(4-6-9)14-11(16)7-10(15)13-12(14)18/h3-6H,2,7H2,1H3,(H,13,15,18)
• InChI Key: GYZMDSSTMINRRY-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2C(=O)CC(=O)NC2=S
• Molecular Formula: C12H12N2O3S
• DSSTOX Substance ID: DTXSID70919771
• Molecular Weight: 264.30 g/mol
• CAS RN: 91393-32-7

Description

The compound “1-(4-ethoxyphenyl)-2-thioxodihydropyrimidine-4,6(1H,5H)-dione” is a derivative of pyrimidine, a heterocyclic aromatic organic compound similar to benzene and pyridine, containing two nitrogen atoms at positions 1 and 3 of the six-member ring. The ethoxyphenyl group at position 1 and the thioxo group at position 2 suggest that this compound may have unique properties compared to other pyrimidine derivatives.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined using techniques such as X-ray diffraction analysis and ab initio calculations. These techniques allow for the determination of the electronic structure and delocalization within the molecule.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely depend on the specific functional groups present in the molecule. For example, the ethoxyphenyl group might undergo reactions typical of ethers and aromatic compounds, while the thioxo group might participate in reactions typical of thiocarbonyl compounds.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its density and pKa, would likely be determined using various analytical techniques. The compound’s molecular formula is C12H12N2O3S.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were to be used as a drug, its mechanism of action would depend on the specific biological target it interacts with.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. As with all chemicals, appropriate safety precautions should be taken when handling and storing this compound.

Future Directions

The future directions for research on this compound could be vast and varied. Potential areas of interest could include exploring its potential uses in medicine, materials science, or as a building block for the synthesis of more complex molecules.